Cas no 1058496-25-5 (N-(2H-1,3-benzodioxol-5-yl)-2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
• CAS No: 1058496-25-5
• MF: C₁₅H₁₄N₆O₃S
• MW: 358.375060558319
• CID: 6357365
• PubChem ID: 43955161
• Update Time: 2025-10-25

N-(2H-1,3-benzodioxol-5-yl)-2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
• N-(1,3-benzodioxol-5-yl)-2-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylacetamide
• VU0632831-1
• 1058496-25-5
• N-(benzo[d][1,3]dioxol-5-yl)-2-((3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• F5061-0170
• AKOS024494102

• Inchi： 1S/C15H14N6O3S/c1-2-21-14-13(19-20-21)15(17-7-16-14)25-6-12(22)18-9-3-4-10-11(5-9)24-8-23-10/h3-5,7H,2,6,8H2,1H3,(H,18,22)
• InChI Key： FWQKINLLFILTAP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CSC1=NC=NC2N(CC)N=NC=21

Computed Properties

• Exact Mass: 358.08480950g/mol
• Monoisotopic Mass: 358.08480950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 129Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide

N-(2H-1,3-benzodioxol-5-yl)-2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide (CAS 1058496-25-5): A Comprehensive Overview

N-(2H-1,3-benzodioxol-5-yl)-2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide (CAS 1058496-25-5) is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, with its unique molecular structure, offers a wide range of potential applications, particularly in drug discovery and development. Its benzodioxole and triazolopyrimidine moieties make it a promising candidate for various therapeutic applications.

The molecular formula of N-(2H-1,3-benzodioxol-5-yl)-2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide is C₁₅H₁₄N₆O₃S, and it has a molecular weight of 358.38 g/mol. The compound features a benzodioxole ring, which is known for its bioactivity, and a triazolopyrimidine core, which is often associated with kinase inhibition. This combination makes it a subject of interest for researchers exploring new treatments for various diseases.

One of the most compelling aspects of CAS 1058496-25-5 is its potential role in cancer research. The triazolopyrimidine scaffold is frequently used in the design of kinase inhibitors, which are crucial in targeting cancer cell signaling pathways. Researchers are particularly interested in how this compound might interact with specific kinases to inhibit tumor growth. This aligns with current trends in personalized medicine and targeted therapy, which are hot topics in the pharmaceutical industry.

In addition to its potential in oncology, N-(2H-1,3-benzodioxol-5-yl)-2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide may also have applications in neurological disorders. The benzodioxole moiety is often found in compounds that modulate neurotransmitter activity, suggesting possible uses in treating conditions like epilepsy or Parkinson's disease. This is particularly relevant given the growing demand for novel treatments in the neuropharmacology sector.

The synthesis of CAS 1058496-25-5 involves multi-step organic reactions, including the formation of the triazolopyrimidine core and subsequent functionalization with the benzodioxole group. Researchers have optimized these processes to improve yield and purity, making the compound more accessible for further studies. The availability of high-quality N-(2H-1,3-benzodioxol-5-yl)-2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide is critical for advancing its potential applications.

From a market perspective, the demand for specialized compounds like CAS 1058496-25-5 is on the rise. Pharmaceutical companies and research institutions are increasingly seeking novel molecules to address unmet medical needs. The unique properties of this compound make it a valuable asset in the competitive landscape of drug discovery. Additionally, its potential for intellectual property development adds to its commercial appeal.

In terms of safety and handling, N-(2H-1,3-benzodioxol-5-yl)-2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide should be handled with standard laboratory precautions. While it is not classified as a hazardous material, proper storage and handling are essential to maintain its stability and efficacy. Researchers are encouraged to consult the material safety data sheet (MSDS) for detailed guidelines.

The future of CAS 1058496-25-5 looks promising, with ongoing studies exploring its full potential. As the scientific community continues to uncover its mechanisms of action and therapeutic benefits, this compound could become a cornerstone in the development of next-generation pharmaceuticals. Its versatility and unique structure position it as a key player in the evolving landscape of medicinal chemistry.

For researchers and industry professionals, staying updated on the latest developments related to N-(2H-1,3-benzodioxol-5-yl)-2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide is essential. Whether you're investigating its kinase inhibition properties or exploring its applications in neurological research, this compound offers a wealth of opportunities for innovation and discovery.